Cas no 58447-69-1 (Diethyl Methyl-iso-propylmalonate)

• Product Name: Diethyl Methyl-iso-propylmalonate
• CAS No: 58447-69-1
• MF: C₁₁H₂₀O₄
• MW: 216.274104118347
• MDL: MFCD00043760
• CID: 368632
• Update Time: 2025-06-12

Diethyl Methyl-iso-propylmalonate Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-methyl-2-(1-methylethyl)-, 1,3-diethyl ester
• diethyl 2-methyl-2-propan-2-ylpropanedioate
• DIETHYL METHYL-ISO-PROPYLMALONATE
• DIETHYL METHYL-ISO-PROPYLMALONATE ---CLEAR OIL WITH PLEASANT ODOR, N20 1.4236---
• 2-methyl-2-isopropyl malonic acid diethyl ester
• diethyl isopropylmethylmalonate
• ethyl 2,3-dimethyl-2-carboethoxybutyrate
• isopropyl-methyl-malonic acid diethyl ester
• Isopropyl-methyl-malonsaeure-diaethylester
• Methyl-isopropyl-malonsaeure-diethylester
• Diethyl Methyl-iso-propylmalonate

• MDL： MFCD00043760
• Inchi： 1S/C11H20O4/c1-6-14-9(12)11(5,8(3)4)10(13)15-7-2/h8H,6-7H2,1-5H3
• InChI Key： NQSVPQIOJRYMGQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(C)C(C)C)=O

Computed Properties

• Exact Mass: 216.13600
• Monoisotopic Mass: 216.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Density: 0.994
• Boiling Point: 222.4°C at 760 mmHg
• Flash Point: 93.5°C
• Refractive Index: 1.432
• PSA: 52.60000
• LogP: 1.77490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Diethyl Methyl-iso-propylmalonate

Comprehensive Guide to Diethyl Methyl-iso-propylmalonate (CAS No. 58447-69-1): Properties, Applications, and Industry Insights

Diethyl Methyl-iso-propylmalonate (CAS No. 58447-69-1) is a specialized organic compound widely recognized for its versatility in synthetic chemistry and industrial applications. This ester derivative of malonic acid features a unique molecular structure, combining ethyl, methyl, and iso-propyl groups, which contribute to its reactivity and utility. As a high-purity chemical intermediate, it plays a pivotal role in pharmaceuticals, agrochemicals, and advanced material synthesis. Below, we explore its properties, applications, and relevance to contemporary research trends.

The compound’s systematic name, Diethyl 2-methyl-3-oxopentanedioate, reflects its structural complexity. Its CAS No. 58447-69-1 ensures precise identification in regulatory and commercial contexts. Recent interest in sustainable synthesis and green chemistry has spotlighted malonate esters like this one due to their role in atom-efficient reactions. Researchers frequently search for "malonate derivatives in drug discovery" or "eco-friendly ester applications," aligning with global efforts to reduce synthetic waste.

In pharmaceutical research, Diethyl Methyl-iso-propylmalonate serves as a key building block for active pharmaceutical ingredients (APIs). Its ability to form carbon-carbon bonds via alkylation or condensation reactions makes it invaluable for constructing heterocycles and chiral molecules. For instance, queries like "malonates in API synthesis" or "asymmetric catalysis using esters" highlight its relevance in modern drug development. The compound’s iso-propyl group enhances steric control, enabling selective transformations critical for high-value intermediates.

Beyond pharmaceuticals, this malonate derivative finds use in agrochemical formulations. Its incorporation into herbicides and growth regulators addresses rising demand for "crop protection chemicals"—a trending topic amid climate change challenges. The ethyl and methyl groups improve solubility and bioavailability, optimizing performance in field applications. Industry reports often link such esters to "next-gen agrochemicals," underscoring their innovation potential.

From a technical perspective, Diethyl Methyl-iso-propylmalonate exhibits a boiling point of ~210–220°C and a density of ~1.02 g/cm³, making it suitable for high-temperature reactions. Analytical techniques like GC-MS and NMR confirm its purity, a frequent search topic among quality control professionals ("malonate ester purity analysis"). Storage recommendations emphasize anhydrous conditions to prevent hydrolysis, a detail vital for laboratory safety protocols.

The compound’s synthesis typically involves esterification of methyl-iso-propylmalonic acid with ethanol, a process optimized for yield and scalability. Recent patents highlight improved catalytic methods, resonating with queries like "efficient malonate production." Environmental regulations have also spurred interest in "biodegradable esters," positioning this malonate as a candidate for greener alternatives.

In material science, Diethyl Methyl-iso-propylmalonate contributes to polymeric coatings and adhesives. Its bifunctional reactivity supports cross-linking reactions, enhancing durability—a sought-after property in "high-performance materials." Manufacturers exploring "bio-based polymers" frequently evaluate such esters for renewable feedstock compatibility.

To summarize, Diethyl Methyl-iso-propylmalonate (CAS No. 58447-69-1) bridges multiple industries through its synthetic flexibility. Whether addressing "pharmaceutical intermediates" or "sustainable chemical processes," its applications align with cutting-edge scientific and industrial priorities. As research evolves, this compound will likely remain integral to innovations in organic synthesis and functional materials.